Cas no 192564-53-7 (2-(4-Methylpiperazino)-5-trifluoromethylpyridine)

• Product Name: 2-(4-Methylpiperazino)-5-trifluoromethylpyridine
• CAS No: 192564-53-7
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• MDL: MFCD00839913
• CID: 1025013
• PubChem ID: 829355
• Update Time: 2025-04-20

2-(4-Methylpiperazino)-5-trifluoromethylpyridine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine
• 1-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-piperazine
• 2-(4-Methylpiperazino)-5-trifluoromethylpyridine
• AC1LGYXE
• ACMC-209ew5
• Ambcb9007551
• CTK4E1024
• SureCN8082196
• SR-01000305141-1
• DB-354864
• CS-0212891
• MFCD00839913
• Piperazine, 1-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-
• BOIFDXWRPSEUMD-UHFFFAOYSA-N
• AKOS001175726
• A880318
• SR-01000305141
• Z31193760
• DTXSID10356702
• 192564-53-7
• 1-methyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• BS-21988
• SCHEMBL8082196
• AE-848/32609040
• 1-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]piperazine
• AF-399/32018043

• MDL： MFCD00839913
• Inchi： 1S/C11H14F3N3/c1-16-4-6-17(7-5-16)10-3-2-9(8-15-10)11(12,13)14/h2-3,8H,4-7H2,1H3
• InChI Key： BOIFDXWRPSEUMD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCN(C)CC1)(F)F

Computed Properties

• Exact Mass: 245.11398195g/mol
• Monoisotopic Mass: 245.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 19.4Ų